3,6,9,12,15-Pentaoxaheptadecane-1,17-dithiol
Overview
Description
3,6,9,12,15-Pentaoxaheptadecane-1,17-dithiol, also known as Hexaethylene glycol dithiol, is an organic compound . It belongs to the class of organic compounds known as dialkyl ethers .
Molecular Structure Analysis
The molecular formula of 3,6,9,12,15-Pentaoxaheptadecane-1,17-dithiol is C12H26O5 . It has a molecular weight of 250.33 g/mol . The structure of this compound includes 5 oxygen atoms and 14 freely rotating bonds .Physical And Chemical Properties Analysis
The compound has a density of 1.0±0.1 g/cm3 and a boiling point of 300.9±27.0 °C at 760 mmHg . It has a refractive index of 1.427 and a molar refractivity of 66.4±0.3 cm3 . The compound has 5 hydrogen bond acceptors and no hydrogen bond donors .Scientific Research Applications
Protein Pegylation
Bis-PEG5-thiol is a type of Polyethylene Glycol (PEG) derivative . PEGylation, the process of covalently attaching PEG molecules to another molecule, such as a drug or therapeutic protein, can significantly improve the efficiency and safety of many therapeutic agents . This process can increase solubility and stability, and decrease immunogenicity, which extends the half-life of the molecules, allowing them to perform their function more effectively .
Drug Delivery
The hydrophilic nature of PEG makes it a suitable candidate for drug delivery applications . Bis-PEG5-thiol can be used to modify surfaces of drug delivery systems to enhance their water solubility, which can improve the bioavailability of drugs .
Crosslinking Applications
Bis-PEG5-thiol is a homobifunctional crosslinker that contains N-hydroxysuccinimide (NHS) esters at both ends . These NHS esters are reactive towards amino groups (primary amines), making it useful for low-resolution 3-D studies of protein structure and protein interaction analysis .
Surface Modification
The attachment of PEG to surfaces can decrease protein aggregation and increase solubility . Therefore, Bis-PEG5-thiol can be used for surface modification to prevent non-specific protein adsorption, cell adhesion, and to resist the body’s immune response .
Bioconjugation
Bioconjugation is the process of joining two biomolecules together. Bis-PEG5-thiol can be used in bioconjugation to link two molecules together without causing steric hindrance . This is particularly useful in the creation of antibody-drug conjugates or other biopharmaceuticals .
Proteomics Research
Bis-PEG5-thiol is used in proteomics research, where it can help in the study of proteins and their functions . It can be used to modify proteins to better understand their structure, function, and interactions .
Mechanism of Action
Target of Action
Bis-PEG5-thiol, also known as 3,6,9,12,15-Pentaoxaheptadecane-1,17-dithiol, is a polyethylene glycol (PEG) crosslinker that contains two thiol groups . The primary targets of this compound are molecules with vinylsulfone, maleimide groups, and surfaces made of transition metals, such as silver and gold .
Mode of Action
The thiol groups in Bis-PEG5-thiol can readily establish covalent bonds with its targets . The compound is a homobifunctional crosslinker containing N-hydroxysuccinimide (NHS) esters . NHS esters react with primary amines (—NH2 groups) at pH 7-9, forming stable amide bonds . This reaction allows the compound to crosslink proteins or peptides by flexible PEG spacer arms .
Pharmacokinetics
As a pegylated compound, it is expected to have improved solubility and stability compared to non-pegylated compounds . PEGylation can also reduce immunogenicity and increase the compound’s half-life in the body .
Action Environment
Environmental factors can influence the action, efficacy, and stability of Bis-PEG5-thiol. For example, the pH of the environment can affect the reactivity of NHS esters, with optimal reactivity observed at pH 7-9 . Additionally, the presence of other reactive groups can compete with the compound’s targets, potentially affecting its efficacy.
properties
IUPAC Name |
2-[2-[2-[2-[2-(2-sulfanylethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethanethiol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H26O5S2/c18-11-9-16-7-5-14-3-1-13-2-4-15-6-8-17-10-12-19/h18-19H,1-12H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DMHSDYYORJTHAS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(COCCOCCS)OCCOCCOCCS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H26O5S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70520301 | |
Record name | 3,6,9,12,15-Pentaoxaheptadecane-1,17-dithiol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70520301 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
314.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Bis-PEG5-thiol | |
CAS RN |
89141-22-0 | |
Record name | 3,6,9,12,15-Pentaoxaheptadecane-1,17-dithiol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70520301 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Hexa(ethylene glycol) Dithiol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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